![molecular formula C10H14N2O4S B4840005 3-[(dimethylamino)sulfonyl]-4-methoxybenzamide CAS No. 81593-00-2](/img/structure/B4840005.png)
3-[(dimethylamino)sulfonyl]-4-methoxybenzamide
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 3-[(dimethylamino)sulfonyl]-4-methoxybenzamide involves various chemical reactions, including C-H activation and coupling reactions. For instance, Rhodium(III)-catalyzed chemodivergent annulations between N-methoxybenzamides and sulfoxonium ylides have been reported, where the sulfoxonium ylide acts as a carbene precursor under acid-controlled conditions (Xu et al., 2018). This demonstrates the complexity and versatility of the synthetic routes available for compounds within this chemical family.
Molecular Structure Analysis
The molecular structure of related compounds, such as N-3-hydroxyphenyl-4-methoxybenzamide, has been elucidated through single crystal X-ray diffraction and DFT calculations. These studies reveal the influence of intermolecular interactions, such as dimerization and crystal packing, on molecular geometry (Karabulut et al., 2014).
Chemical Reactions and Properties
Chemical reactions involving 3-[(dimethylamino)sulfonyl]-4-methoxybenzamide derivatives often include nucleophilic attacks and bond formations. For example, compounds have been synthesized that react selectively with cyanide, indicating the reactive nature and potential application of these compounds in sensing technologies (Heying et al., 2015).
Physical Properties Analysis
The physical properties of compounds like 3-[(dimethylamino)sulfonyl]-4-methoxybenzamide are crucial for their application and handling. These properties are often determined by the compound's molecular structure and intermolecular forces, affecting solubility, melting point, and crystalline form.
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and functional group interactions, are essential for understanding the behavior of 3-[(dimethylamino)sulfonyl]-4-methoxybenzamide in various conditions. For instance, the synthesis and properties of closely related sulfonamide compounds have been explored, providing insights into their potential as therapeutic agents and their enzyme inhibitory mechanisms (Abbasi et al., 2018).
Mechanism of Action
Mode of Action
It is suggested that the compound may interact with its targets through the formation of sulfenamides, sulfinamides, and sulfonamides .
Biochemical Pathways
The compound is likely to influence pathways involving sulfenamides, sulfinamides, and sulfonamides . The downstream effects of these interactions on cellular processes remain to be determined .
Result of Action
It is anticipated that the compound’s interaction with its targets would lead to changes in cellular processes, but these effects need to be investigated further .
properties
IUPAC Name |
3-(dimethylsulfamoyl)-4-methoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O4S/c1-12(2)17(14,15)9-6-7(10(11)13)4-5-8(9)16-3/h4-6H,1-3H3,(H2,11,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UJXPLHVQHOUTJV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=C(C=CC(=C1)C(=O)N)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601248770 |
Source
|
| Record name | 3-[(Dimethylamino)sulfonyl]-4-methoxybenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601248770 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
81593-00-2 |
Source
|
| Record name | 3-[(Dimethylamino)sulfonyl]-4-methoxybenzamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=81593-00-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-[(Dimethylamino)sulfonyl]-4-methoxybenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601248770 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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